Cas no 1932239-92-3 (tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate)

• Product Name: tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate
• CAS No: 1932239-92-3
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD30802680
• CID: 4632181
• PubChem ID: 96626180
• Update Time: 2025-05-19

tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate
• tert-butyl(2S,3R)-3-amino-2-methylazetidine-1-carboxylate
• CS-0078542
• t-Butyl trans-3-amino-2-methyl-azetidine-1-carboxylate
• t-Butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate
• SCHEMBL25253463
• MFCD20924658
• P18458
• (2S,3R)-1-Boc-3-amino-2-methylazetidine
• trans-1-Boc-3-amino-2-methylazetidine
• PS-17190
• P18459
• 2416994-72-2
• (2S,3R)-tert-Butyl 3-amino-2-methylazetidine-1-carboxylate
• MFCD30802680
• 1932239-92-3
• tert-Butyl trans-3-amino-2-methylazetidine-1-carboxylate

• MDL： MFCD30802680
• Inchi： 1S/C9H18N2O2/c1-6-7(10)5-11(6)8(12)13-9(2,3)4/h6-7H,5,10H2,1-4H3/t6-,7+/m0/s1
• InChI Key： KMNTYEYDNBONGP-NKWVEPMBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]([C@@H]1C)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate

Comprehensive Overview of tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate (CAS No. 1932239-92-3)

The compound tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate (CAS No. 1932239-92-3) is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the azetidine ring and tert-butyl carbamate protecting group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and protease-targeting therapeutics.

One of the key reasons for the growing interest in tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate is its stereochemical purity. The (2S,3R) configuration ensures high enantioselectivity, which is critical for achieving desired pharmacological effects. This compound is often utilized in the synthesis of peptidomimetics and conformationally restricted analogs, addressing the demand for more stable and bioavailable drug candidates. Recent studies have highlighted its role in optimizing kinase inhibitors and GPCR modulators, aligning with the industry's focus on precision medicine.

From a synthetic chemistry perspective, CAS No. 1932239-92-3 is frequently employed in multistep organic transformations. Its tert-butyloxycarbonyl (Boc) group provides excellent protection for the amino functionality, enabling selective reactions under mild conditions. This attribute is particularly valuable in solid-phase peptide synthesis (SPPS) and combinatorial chemistry, where protecting group strategies are paramount. The compound's stability under acidic and basic conditions further enhances its utility in complex synthetic routes.

The pharmaceutical industry's shift toward fragment-based drug design (FBDD) has also spotlighted tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate. Its compact azetidine scaffold serves as a versatile building block for constructing three-dimensional molecular architectures, a trend driven by the need to overcome flatness in drug-like compounds. Additionally, its compatibility with click chemistry and cross-coupling reactions makes it a favorite among medicinal chemists exploring covalent inhibitors and targeted degraders.

Beyond drug development, this compound has found applications in material science and catalysis. Its rigid structure contributes to the design of chiral ligands for asymmetric synthesis, addressing the demand for enantioselective catalysts in fine chemical production. Furthermore, its thermal stability and solubility profile make it suitable for polymer modification and nanomaterial functionalization, expanding its relevance across interdisciplinary fields.

In the context of green chemistry, researchers are investigating sustainable methods to produce tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate. Innovations such as biocatalysis and flow chemistry are being explored to reduce waste and improve efficiency. These efforts align with global initiatives to minimize the environmental impact of chemical manufacturing while maintaining high yields and purity.

For those sourcing CAS No. 1932239-92-3, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are essential to verify its stereochemical integrity and purity. Suppliers often provide certificates of analysis (CoA) to ensure compliance with regulatory standards, particularly for GMP-grade applications. As demand grows, scalable synthesis routes and cost-effective production strategies are becoming focal points for manufacturers.

In summary, tert-butyl (2S,3R)-3-amino-2-methylazetidine-1-carboxylate represents a critical tool in modern chemical research. Its versatility in drug design, catalysis, and material innovation underscores its importance across multiple disciplines. As scientific advancements continue, this compound is poised to play an even greater role in addressing challenges in therapeutic development and sustainable chemistry.